![molecular formula C19H18N4O3 B2359342 2-(2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-(furan-2-ylmethyl)acetamide CAS No. 942006-02-2](/img/structure/B2359342.png)
2-(2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-(furan-2-ylmethyl)acetamide
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Description
2-(2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C19H18N4O3 and its molecular weight is 350.378. The purity is usually 95%.
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Scientific Research Applications
Heteroaromatic Decarboxylative Claisen Rearrangement
The decarboxylative Claisen rearrangement of furan-2-ylmethyl tosylacetates yields heteroaromatic products, showcasing a method to generate complex structures potentially useful in pharmaceutical synthesis (Craig et al., 2005).
Insensitive Energetic Materials
Research on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan derivatives for use as insensitive energetic materials highlights the compound's utility in creating safer, more stable explosive materials (Yu et al., 2017).
Antimicrobial Activity of Oxadiazole Derivatives
The synthesis and antimicrobial evaluation of 1,3,4-oxadiazole derivatives demonstrate significant biological effects, including antibacterial and antifungal properties, which could be beneficial in developing new antimicrobial agents (Jafari et al., 2017).
Synthesis of Aryl-Oxadiazolyl Acetic Acids
The creation of aryl-oxadiazolyl acetic acids, known for their anti-inflammatory and analgesic activities, through a simplified synthesis process, suggests potential pharmaceutical applications (Janda, 2001).
Pharmaceutical Scaffolds and Drug Candidates
Functionalized 1,2,5-oxadiazole 2-oxides (furoxans) bearing hydrazone functionality are explored for their potential as drug candidates, particularly for treating neglected diseases, indicating the compound's versatility in drug development (Epishina et al., 2022).
Novel Antimicrobial Activity
The synthesis of novel naphtho-furan derivatives, including their characterization and antimicrobial activity, showcases the compound's potential in creating new antibacterial and antifungal agents (Nagarsha et al., 2023).
Properties
IUPAC Name |
2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)indol-1-yl]-N-(furan-2-ylmethyl)acetamide |
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InChI |
InChI=1S/C19H18N4O3/c1-2-18-21-22-19(26-18)16-10-13-6-3-4-8-15(13)23(16)12-17(24)20-11-14-7-5-9-25-14/h3-10H,2,11-12H2,1H3,(H,20,24) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPSNBVOQQFRDDV-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(O1)C2=CC3=CC=CC=C3N2CC(=O)NCC4=CC=CO4 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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